Cas no 59875-04-6 (N-(1-Oxobutyl)-DL-alanine)

N-(1-Oxobutyl)-DL-alanine is a chiral amino acid derivative characterized by its butyryl (1-oxobutyl) substitution on the amino group of DL-alanine. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a building block for peptidomimetics and modified peptides. The presence of both enantiomers (DL-form) allows for versatility in stereochemical studies, while the butyryl group enhances lipophilicity, which can be advantageous in drug design. Its well-defined structure and reactivity make it suitable for applications in asymmetric synthesis, biocatalysis, and the development of novel bioactive compounds. The compound is typically handled under standard laboratory conditions, ensuring stability and ease of use.
N-(1-Oxobutyl)-DL-alanine structure
N-(1-Oxobutyl)-DL-alanine structure
Product Name:N-(1-Oxobutyl)-DL-alanine
CAS No:59875-04-6
MF:C7H13NO3
MW:159.183022260666
MDL:MFCD08458732
CID:90049
PubChem ID:11194480
Update Time:2025-06-09

N-(1-Oxobutyl)-DL-alanine Chemical and Physical Properties

Names and Identifiers

    • 2-Butyrylaminopropinicacid
    • 2-Butyrylaminopropionic acid
    • 2-BUTYRYLAMINO-PROPIONIC ACID
    • N-(1-Oxobutyl)-DL-alanine
    • 2-butanamidopropanoic acid
    • alanine, N-(1-oxobutyl)-
    • N-butanoylalanine
    • N-Butyrylalanine
    • N-(1-Oxobutyl)alanine
    • MFCD08458732
    • WS-02148
    • 2-Butyramidopropanoic acid
    • 2-butyrylamino propionic acid
    • 59875-04-6
    • 2-(butanoylamino)propanoic Acid
    • NS00008425
    • AKOS000153409
    • FT-0698660
    • EC 611-909-2
    • AC-15631
    • 2-((Butanoyl)amino)propanoic acid
    • 2-Butyrylaminopropionicacid
    • 2-butyramido propionic acid
    • (S)-2-Butyramidopropanoic acid
    • DTXSID801045005
    • 55930-29-5
    • 2-Butyrylamino-propionic acid (Butanoyl-DL-Ala-OH)
    • DTIMTCJMOWXMGT-UHFFFAOYSA-N
    • AKOS016050959
    • SCHEMBL5401
    • SB45407
    • BCP25974
    • 2-Butyryl Amino Propionic Acid
    • DB-013411
    • MDL： MFCD08458732
    • Inchi： 1S/C7H13NO3/c1-3-4-6(9)8-5(2)7(10)11/h5H,3-4H2,1-2H3,(H,8,9)(H,10,11)
    • InChI Key： DTIMTCJMOWXMGT-UHFFFAOYSA-N
    • SMILES： O=C(CCC)NC(C(=O)O)C

Computed Properties

  • Exact Mass: 159.08954328g/mol
  • Monoisotopic Mass: 159.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • Density: 1.097
  • Boiling Point: 371.8°C at 760 mmHg
  • Flash Point: 178.7°C
  • Refractive Index: 1.458
  • PSA: 66.40000
  • LogP: 0.76670

N-(1-Oxobutyl)-DL-alanine Security Information

  • Storage Condition：(BD629801)

N-(1-Oxobutyl)-DL-alanine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
O848000-10g
N-(1-Oxobutyl)-DL-alanine
 59875-04-6
10g
 $ 138.00 2023-09-06
TRC
O848000-25g
N-(1-Oxobutyl)-DL-alanine
 59875-04-6
25g
 $ 161.00 2023-09-06
TRC
O848000-100g
N-(1-Oxobutyl)-DL-alanine
 59875-04-6
100g
 $ 460.00 2023-09-06
TRC
O848000-25000mg
N-(1-Oxobutyl)-DL-alanine
 59875-04-6
25g
 $161.00 2023-05-17
TRC
O848000-100000mg
N-(1-Oxobutyl)-DL-alanine
 59875-04-6
100g
 $460.00 2023-05-17
abcr
AB465772-10g
2-Butyrylamino-propionic acid (Butanoyl-DL-Ala-OH); .
 59875-04-6
10g
 €99.00 2025-04-17
abcr
AB465772-10 g
2-Butyrylamino-propionic acid (Butanoyl-DL-Ala-OH); .
 59875-04-6
10g
 €99.00 2023-04-21
1PlusChem
1P00EDC5-1g
2-Butyrylaminopropinicacid
 59875-04-6 98%
1g
 $32.00 2024-04-22
1PlusChem
1P00EDC5-5g
2-Butyrylaminopropinicacid
 59875-04-6 98%
5g
 $58.00 2024-04-22
1PlusChem
1P00EDC5-10g
2-Butyrylaminopropinicacid
 59875-04-6 98%
10g
 $92.00 2024-04-22

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